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Taxisterone Taxisterone Taxisterone is a natural product found in Taxus cuspidata, Rhaponticum carthamoides, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 19536-24-4
VCID: VC21067334
InChI: InChI=1S/C27H44O6/c1-23(2,31)9-6-10-26(5,32)22-8-12-27(33)17-13-19(28)18-14-20(29)21(30)15-24(18,3)16(17)7-11-25(22,27)4/h13,16,18,20-22,29-33H,6-12,14-15H2,1-5H3/t16-,18-,20+,21-,22-,24+,25+,26-,27+/m0/s1
SMILES: CC12CCC3C(=CC(=O)C4C3(CC(C(C4)O)O)C)C1(CCC2C(C)(CCCC(C)(C)O)O)O
Molecular Formula: C27H44O6
Molecular Weight: 464.6 g/mol

Taxisterone

CAS No.: 19536-24-4

Cat. No.: VC21067334

Molecular Formula: C27H44O6

Molecular Weight: 464.6 g/mol

* For research use only. Not for human or veterinary use.

Taxisterone - 19536-24-4

Specification

Description Taxisterone is a natural product found in Taxus cuspidata, Rhaponticum carthamoides, and other organisms with data available.
CAS No. 19536-24-4
Molecular Formula C27H44O6
Molecular Weight 464.6 g/mol
IUPAC Name (2S,3R,5R,9R,10R,13R,14S,17S)-17-[(2S)-2,6-dihydroxy-6-methylheptan-2-yl]-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
Standard InChI InChI=1S/C27H44O6/c1-23(2,31)9-6-10-26(5,32)22-8-12-27(33)17-13-19(28)18-14-20(29)21(30)15-24(18,3)16(17)7-11-25(22,27)4/h13,16,18,20-22,29-33H,6-12,14-15H2,1-5H3/t16-,18-,20+,21-,22-,24+,25+,26-,27+/m0/s1
Standard InChI Key KFLDRYHMXLUSFO-ISSBNPATSA-N
Isomeric SMILES C[C@]12CC[C@H]3C(=CC(=O)[C@H]4[C@@]3(C[C@@H]([C@@H](C4)O)O)C)[C@@]1(CC[C@@H]2[C@](C)(CCCC(C)(C)O)O)O
SMILES CC12CCC3C(=CC(=O)C4C3(CC(C(C4)O)O)C)C1(CCC2C(C)(CCCC(C)(C)O)O)O
Canonical SMILES CC12CCC3C(=CC(=O)C4C3(CC(C(C4)O)O)C)C1(CCC2C(C)(CCCC(C)(C)O)O)O

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